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Compound of Interest

Compound Name: 1-Epilupinine

Cat. No.: B1197715 Get Quote

An In-depth Technical Guide to 1-Epilupinine for Researchers, Scientists, and Drug

Development Professionals

Introduction
1-Epilupinine is a naturally occurring quinolizidine alkaloid found in various plant species,

particularly within the genus Lupinus (lupins).[1][2] It is the C-1 epimer of the more common

alkaloid, lupinine.[1] As a stereoisomer, 1-Epilupinine serves as a crucial model compound for

studying the biosynthesis of quinolizidine alkaloids, their chemical ecology, and for developing

asymmetric synthetic routes.[1] The molecule features a fused bicyclic quinolizidine skeleton

with a hydroxymethyl group at the C-1 position.[1] Due to its bioactive properties, 1-
Epilupinine has garnered attention in pharmacology and medicinal chemistry, with research

exploring its potential as an anti-cancer agent and for therapeutic applications in

neurodegenerative diseases.[3]

Physical and Chemical Properties
1-Epilupinine is a white crystalline solid.[3] It is soluble in organic solvents and has limited

solubility in water.[3] The chemical stability of the compound can be affected by factors such as

pH and temperature, and it may decompose under extreme conditions or in the presence of

strong oxidizing agents.[3]
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Data Presentation: Physical and Chemical Data
Summary

Property Value Source(s)

IUPAC Name

[(1S,9aR)-2,3,4,6,7,8,9,9a-

octahydro-1H-quinolizin-1-

yl]methanol

[3][4]

CAS Number 486-71-5 [1][3][4][5]

Molecular Formula C₁₀H₁₉NO [1][3][4][5]

Molecular Weight 169.26 g/mol [1][3][4][5]

Appearance White crystalline solid [3]

Melting Point 77-78 °C [5][6][7]

Boiling Point 245.0 ± 13.0 °C (Predicted) [5][7]

Density 1.04 ± 0.1 g/cm³ (Predicted) [5][7]

pKa 14.90 ± 0.10 (Predicted) [5][7]

Solubility
Soluble in organic solvents,

limited in water
[3]

InChI

InChI=1S/C10H19NO/c12-8-9-

4-3-7-11-6-2-1-5-10(9)11/h9-

10,12H,1-8H2/t9-,10-/m1/s1

[3][4]

InChI Key
HDVAWXXJVMJBAR-

NXEZZACHSA-N
[3][4]

Canonical SMILES C1CCN2CCCC(C2C1)CO [3]

Isomeric SMILES
C1CCN2CCC--INVALID-LINK-

-CO
[3]

Experimental Protocols
Isolation from Natural Sources
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1-Epilupinine is naturally isolated from plants of the Lupinus genus, such as Lupinus varius.[2]

A general protocol for its isolation is as follows:

Extraction: The plant material (e.g., seeds or leaves) is ground and extracted with a suitable

solvent, such as ethanol.[2]

Acid-Base Extraction: The crude extract is subjected to acid-base extraction to separate the

alkaloids from other plant constituents. The extract is acidified to protonate the alkaloids,

making them water-soluble. The aqueous layer is then washed with an organic solvent to

remove neutral and acidic compounds. Subsequently, the aqueous layer is basified to

deprotonate the alkaloids, which are then extracted into an organic solvent.

Chromatography: The resulting crude alkaloid mixture is further purified using

chromatographic techniques, such as column chromatography on silica gel or alumina, to

isolate 1-Epilupinine.[8]

Asymmetric Total Synthesis
Numerous total syntheses of (+)-epilupinine have been reported.[9][10] A concise asymmetric

total synthesis was achieved in three steps from commercially available reagents.[11] The key

steps of this synthesis are:[10][11]

Alkylation: Alkylation of N-nosylamide.[10][11]

Ozone Oxidation: Ozone oxidation of the resulting diene to yield a dialdehyde.[10]

Sequential Reactions: A one-pot reaction involving the removal of the nosyl group, an

intramolecular dehydrative condensation, an L-proline catalyzed intramolecular Mannich

reaction, and finally, a reduction to afford (+)-epilupinine.[10][11]

Analytical Characterization
The purity and structure of 1-Epilupinine are typically confirmed using a combination of

analytical techniques:

High-Performance Liquid Chromatography (HPLC): HPLC is commonly used to assess the

purity and stability of 1-Epilupinine.[3] A typical method would involve a C18 reversed-phase
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column with a mobile phase gradient of water (containing an additive like formic acid or

ammonium carbonate) and an organic solvent such as acetonitrile or methanol.[12]

Mass Spectrometry (MS):

Gas Chromatography-Mass Spectrometry (GC-MS): Suitable for the analysis of volatile

and thermally stable compounds like 1-Epilupinine. The electron ionization (EI) mass

spectrum provides a characteristic fragmentation pattern.[12]

Liquid Chromatography-Mass Spectrometry (LC-MS/MS): This technique provides high

selectivity and structural information. For 1-Epilupinine, the protonated molecule [M+H]⁺

is typically observed in the positive ion mode (m/z 170.15).[12] The fragmentation pattern

in MS/MS serves as a unique fingerprint for the molecule.[12]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are used

for the structural elucidation of 1-Epilupinine, providing detailed information about the

arrangement of atoms in the molecule.[4][8]

Infrared (IR) Spectroscopy: IR spectroscopy provides information about the functional groups

present in the molecule. The IR spectrum of lupinine derivatives shows characteristic bands

for the quinolizidine system.[8]

Biological Activity and Potential Applications
1-Epilupinine has demonstrated a range of biological activities, making it a compound of

interest for drug development.

Neuroprotective Effects: Studies have shown that 1-epilupinine may have therapeutic

potential for improving cognitive function.[1] In a mouse model of scopolamine-induced

dementia, treatment with 1-epilupinine (5 mg/kg) led to improved performance in the Morris

water maze test, suggesting its potential to ameliorate dementia symptoms.[1]

Anti-inflammatory Properties: Research suggests that quinolizidine alkaloids like 1-
epilupinine may possess anti-inflammatory properties, although the detailed mechanisms

are still under investigation.[3]
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Bactericidal and Sedative Effects: Lupinine, a related alkaloid, is reported to have

bactericidal and low sedative effects.[8]

Anticancer Activity: 1-Epilupinine has been shown to exhibit in vitro inhibitory activity

against Leukaemia P-388 and lymphocytic Leukaemia L1210.[10]
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Caption: Biosynthetic pathway of 1-Epilupinine from L-lysine.
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Caption: Simplified workflow for the asymmetric total synthesis of (+)-Epilupinine.
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Caption: Typical analytical workflow for the characterization of 1-Epilupinine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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